Cas no 60380-09-8 (4H-Pyran-4-one, 2,3-dihydro-2-(1-methylethyl)-)
60380-09-8 structure
Product Name:4H-Pyran-4-one, 2,3-dihydro-2-(1-methylethyl)-
CAS No:60380-09-8
MF:C8H12O2
MW:140.179682731628
CID:497881
PubChem ID:12789094
Update Time:2025-04-19
4H-Pyran-4-one, 2,3-dihydro-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, 2,3-dihydro-2-(1-methylethyl)-
- 2-propan-2-yl-2,3-dihydropyran-4-one
-
- Inchi: 1S/C8H12O2/c1-6(2)8-5-7(9)3-4-10-8/h3-4,6,8H,5H2,1-2H3
- InChI Key: JFUCHRFCYSXKGC-UHFFFAOYSA-N
- SMILES: O1C=CC(CC1C(C)C)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4H-Pyran-4-one, 2,3-dihydro-2-(1-methylethyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
60380-09-8 (4H-Pyran-4-one, 2,3-dihydro-2-(1-methylethyl)-) Related Products
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